Influence of Mo modification on coaromatization coupling methanol with n-hexane over [Zn,Mo]/HZSM-5 catalysts†
Reaction Chemistry & Engineering Pub Date: 2023-07-05 DOI: 10.1039/D3RE00133D
Abstract
[Zn,Mo]/HZ-5 catalysts were prepared using an impregnation method and the influence of Mo content on the catalytic performance was investigated. All prepared catalysts were well characterized by XRD, FTIR, N2 adsorption/desorption, TEM, ICP, XPS, NH3-TPD, Py-FTIR and GC-MS. It was found that coaromatization had higher aromatics yield and more stability. The modification with Mo species adjusted the acidity of Zn/HZ-5 and increased the amount of Zn(OH)+ species. As a result, [Zn,Mo]/HZ-5 improved the dehydroaromatization ability and provided higher aromatics yield. The behaviors of carbon deposit and deactivation were also studied. The BTEX yield reached the maximum of 64.0% under the optimized conditions of 470 °C and WHSV = 1.0 h−1.
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